Cas no 1196153-38-4 (methyl 2-ethynylpyrimidine-4-carboxylate)
1196153-38-4 structure
Product Name:methyl 2-ethynylpyrimidine-4-carboxylate
CAS No:1196153-38-4
MF:C8H6N2O2
MW:162.145441532135
CID:2616562
PubChem ID:72212456
Update Time:2025-04-21
methyl 2-ethynylpyrimidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-ethynylpyrimidine-4-carboxylate
- 1196153-38-4
- AB69139
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- Inchi: 1S/C8H6N2O2/c1-3-7-9-5-4-6(10-7)8(11)12-2/h1,4-5H,2H3
- InChI Key: PBCPJTOXAQVNSW-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN=C(C#C)N=1)=O
Computed Properties
- Exact Mass: 162.042927438Da
- Monoisotopic Mass: 162.042927438Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 52.1Ų
methyl 2-ethynylpyrimidine-4-carboxylate Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
1196153-38-4 (methyl 2-ethynylpyrimidine-4-carboxylate) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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